Cas no 117299-62-4 (4-Chloro-2-ethylthieno[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2-ethylthieno[3,2-d]pyrimidine
• CAS No: 117299-62-4
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 1082168
• PubChem ID: 10703140
• Update Time: 2025-04-20

4-Chloro-2-ethylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-ethylthieno[3,2-d]pyrimidine
• MMMNKOCOCDWGIE-UHFFFAOYSA-N
• 117299-62-4
• DA-20284
• SCHEMBL4715461

• Inchi： 1S/C8H7ClN2S/c1-2-6-10-5-3-4-12-7(5)8(9)11-6/h3-4H,2H2,1H3
• InChI Key： MMMNKOCOCDWGIE-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)N=C(CC)N=1

Computed Properties

• Exact Mass: 198.0018471g/mol
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54Ų